4-Bromo-2-(chloromethyl)thiophene
Overview
Description
“4-Bromo-2-(chloromethyl)thiophene” is a chemical compound with the CAS Number: 170859-70-8. It has a molecular weight of 211.51 and its molecular formula is C5H4BrClS .
Synthesis Analysis
While specific synthesis methods for “4-Bromo-2-(chloromethyl)thiophene” were not found in the search results, thiophenes can generally be synthesized through various methods. For instance, one method involves the phosphine-free direct C-H arylation of thiophenes at C2 . Another method involves a metal-free dehydration and sulfur cyclization of alkynols with elemental sulfur (S8) or EtOCS2K .Molecular Structure Analysis
The InChI code for “4-Bromo-2-(chloromethyl)thiophene” is 1S/C5H5BrClS/c6-4-1-5(2-7)8-3-4/h1,3,8H,2H2 . The average mass is 211.507 Da and the monoisotopic mass is 209.890549 Da .Physical And Chemical Properties Analysis
“4-Bromo-2-(chloromethyl)thiophene” is a solid or semi-solid or lump or liquid . It should be stored in a dark place, in an inert atmosphere, and in a freezer, under -20C .Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs, including 4-Bromo-2-(chloromethyl)thiophene, have been of interest to a growing number of scientists as potential biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Industrial Chemistry
Thiophene derivatives are utilized in industrial chemistry as corrosion inhibitors . The presence of sulfur in the thiophene ring contributes to their effectiveness in this application .
Organic Semiconductors
Thiophene-mediated molecules, including 4-Bromo-2-(chloromethyl)thiophene, have a prominent role in the advancement of organic semiconductors . Their unique electronic properties make them suitable for this application .
Organic Field-Effect Transistors (OFETs)
Thiophene derivatives are used in the fabrication of organic field-effect transistors (OFETs) . Their ability to transport charge makes them ideal for this application .
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are also used in the fabrication of organic light-emitting diodes (OLEDs) . Their ability to emit light when an electric current is applied makes them suitable for this application .
Pharmacological Properties
Molecules with the thiophene ring system, including 4-Bromo-2-(chloromethyl)thiophene, exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Electrochemical Reduction
4-Bromo-2-(chloromethyl)thiophene has been used in the electrochemical reduction of a number of mono- and dihalothiophenes at carbon cathodes in dimethylformamide containing tetramethylammonium perchlorate by cyclic voltammetry and controlled-potential electrolysis .
Synthesis of Functionalized Polyhalogenated Thiophene Derivatives
4-Bromo-2-(chloromethyl)thiophene can be synthesized from 2,4-dibromothiophene according to the literature procedure by the action of LDA followed by the treatment with C 2 Cl 6 .
Safety and Hazards
Mechanism of Action
Target of Action
4-Bromo-2-(chloromethyl)thiophene is a chemical compound used in organic synthesis It’s known to be used in the suzuki–miyaura cross-coupling reaction , which suggests that its targets could be various organic compounds that participate in this reaction.
Mode of Action
The mode of action of 4-Bromo-2-(chloromethyl)thiophene is primarily through its involvement in the Suzuki–Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed cross-coupling process, allowing the formation of carbon-carbon bonds by coupling a boronic acid with a halide or pseudo-halide .
Biochemical Pathways
The Suzuki–Miyaura cross-coupling reaction, in which 4-Bromo-2-(chloromethyl)thiophene may participate, is a key biochemical pathway. This reaction is widely applied in organic chemistry for the formation of carbon-carbon bonds, a fundamental process in the synthesis of many organic compounds .
Result of Action
The primary result of the action of 4-Bromo-2-(chloromethyl)thiophene is the formation of new organic compounds via the Suzuki–Miyaura cross-coupling reaction . The specific molecular and cellular effects would depend on the compounds synthesized using this reagent.
Action Environment
The action, efficacy, and stability of 4-Bromo-2-(chloromethyl)thiophene can be influenced by various environmental factors. These include temperature, pH, and the presence of other compounds or catalysts. For instance, the Suzuki–Miyaura reaction typically requires a palladium catalyst and a base .
properties
IUPAC Name |
4-bromo-2-(chloromethyl)thiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrClS/c6-4-1-5(2-7)8-3-4/h1,3H,2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JOPVYZZZKLTMMD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC=C1Br)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrClS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80624425 |
Source
|
| Record name | 4-Bromo-2-(chloromethyl)thiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80624425 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.51 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
170859-70-8 |
Source
|
| Record name | 4-Bromo-2-(chloromethyl)thiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80624425 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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